Cas no 14370-81-1 (Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI))
14370-81-1 structure
Product Name:Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI)
CAS No:14370-81-1
MF:C18H21NO4S
MW:347.428643941879
CID:212191
PubChem ID:266862
Update Time:2025-04-19
Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI) Chemical and Physical Properties
Names and Identifiers
-
- NSC-105667
- 14370-81-1
- NSC105667
- Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI)
-
- Inchi: 1S/C18H21NO4S/c1-4-23-18(20)15(3)19(16-8-6-5-7-9-16)24(21,22)17-12-10-14(2)11-13-17/h5-13,15H,4H2,1-3H3
- InChI Key: AFLGCSRZRDYBFA-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N(C1C=CC=CC=1)C(C(=O)OCC)C)(=O)=O
Computed Properties
- Exact Mass: 347.11900
- Monoisotopic Mass: 347.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.226
- Boiling Point: 473.8°Cat760mmHg
- Flash Point: 240.3°C
- Refractive Index: 1.576
- PSA: 72.06000
- LogP: 4.22270
Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI) Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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